Cas no 2138291-32-2 ((Oxolan-2-yl)methanesulfinamide)

• Product Name: (Oxolan-2-yl)methanesulfinamide
• CAS No: 2138291-32-2
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 5852690
• PubChem ID: 165872893
• Update Time: 2025-07-22

(Oxolan-2-yl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732267
• 2138291-32-2
• (oxolan-2-yl)methanesulfinamide
• (Oxolan-2-yl)methanesulfinamide

• Inchi： 1S/C5H11NO2S/c6-9(7)4-5-2-1-3-8-5/h5H,1-4,6H2
• InChI Key： NYOJOIZCYDQEBB-UHFFFAOYSA-N
• SMILES： S(CC1CCCO1)(N)=O

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.5Ų

Additional information on (Oxolan-2-yl)methanesulfinamide

Research Brief on (Oxolan-2-yl)methanesulfinamide (CAS: 2138291-32-2): Recent Advances and Applications in Chemical Biology and Medicine

(Oxolan-2-yl)methanesulfinamide, a compound with the CAS number 2138291-32-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfinamide derivative, characterized by its oxolane (tetrahydrofuran) ring, exhibits unique chemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. The compound's ability to act as a chiral auxiliary or a sulfinyl transfer agent has also been investigated, opening new avenues for asymmetric synthesis and biocatalysis.

One of the most notable advancements in the research of (Oxolan-2-yl)methanesulfinamide is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific protein kinases involved in cancer progression. The researchers utilized a combination of molecular docking and in vitro assays to identify the optimal structural modifications for enhancing binding affinity and selectivity. The results indicated that the oxolane ring contributes to favorable pharmacokinetic properties, such as improved metabolic stability and oral bioavailability.

In addition to its role in kinase inhibition, (Oxolan-2-yl)methanesulfinamide has been explored as a precursor for the synthesis of sulfoximines, a class of compounds with growing importance in agrochemical and pharmaceutical industries. A recent publication in Organic Letters highlighted a novel catalytic method for converting this sulfinamide into sulfoximines under mild conditions, offering a more sustainable and efficient alternative to traditional synthetic routes. This breakthrough has significant implications for the large-scale production of sulfoximine-based therapeutics, including antiviral and anti-inflammatory agents.

Further investigations into the mechanistic aspects of (Oxolan-2-yl)methanesulfinamide have revealed its potential as a modulator of redox signaling pathways. A 2024 study in Chemical Science reported that this compound can selectively interact with reactive oxygen species (ROS)-sensitive proteins, thereby influencing cellular responses to oxidative stress. These findings suggest its possible utility in the treatment of oxidative stress-related disorders, such as neurodegenerative diseases and cardiovascular conditions. However, further in vivo studies are required to validate these effects and assess potential toxicity.

The synthetic versatility of (Oxolan-2-yl)methanesulfinamide has also been demonstrated in the development of fluorescent probes for biological imaging. Researchers have successfully conjugated this compound with various fluorophores to create sensors capable of detecting specific enzymes or metabolites in live cells. A recent article in Analytical Chemistry described the use of such probes for real-time monitoring of sulfinamide-metabolizing enzymes in tumor models, providing valuable insights into drug metabolism and resistance mechanisms.

Despite these promising developments, challenges remain in the widespread application of (Oxolan-2-yl)methanesulfinamide. Issues such as scale-up synthesis, regulatory approval, and intellectual property considerations need to be addressed. Nevertheless, the compound's unique chemical features and diverse biological activities position it as a valuable tool for future research in chemical biology and drug discovery. Ongoing studies are expected to uncover additional applications and optimize its properties for clinical translation.